Cas no 58787-23-8 (4-methyl-2-phenylpyridine-3-carboxylic Acid)

4-methyl-2-phenylpyridine-3-carboxylic Acid structure
58787-23-8 structure
Product Name:4-methyl-2-phenylpyridine-3-carboxylic Acid
CAS No:58787-23-8
MF:C13H11NO2
MW:213.231943368912
CID:1612286
PubChem ID:14626438
Update Time:2025-04-21

4-methyl-2-phenylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-phenylpyridine-3-carboxylic Acid
    • CTK5A8884
    • AGN-PC-0020WZ
    • SureCN5532401
    • KB-242694
    • AG-G-08326
    • 4-methyl-2-phenyl-nicotinic acid
    • 4-Methyl-2-phenyl-nicotinsaeure
    • 4-methyl-2-phenylnicotinic acid
    • DTXSID60562371
    • SCHEMBL5532401
    • 58787-23-8
    • XSYIICJOGYZMQZ-UHFFFAOYSA-N
    • DB-082267
    • Inchi: 1S/C13H11NO2/c1-9-7-8-14-12(11(9)13(15)16)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
    • InChI Key: XSYIICJOGYZMQZ-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)C=CN=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 213.07900
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.75520
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD